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Compound of Interest

Compound Name: Doripenem Hydrate

Cat. No.: B000678 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals working with doripenem hydrate in animal models. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to address common challenges

encountered during preclinical studies.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Formulation and Administration
Q1: My doripenem hydrate solution for injection is showing precipitation. What could be the

cause and how can I resolve this?

A1: Precipitation of doripenem hydrate in solution can be attributed to several factors:

Solubility Limits: Doripenem hydrate has limited solubility in aqueous solutions. For

instance, its solubility in PBS (pH 7.2) is approximately 3 mg/mL. Exceeding this

concentration can lead to precipitation.

Temperature: Lower temperatures can decrease solubility. While refrigerated storage is

recommended for stability, allowing the solution to come to room temperature before

administration may be necessary if precipitation is observed upon cooling.
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pH of the Vehicle: The pH of the solution can influence the stability and solubility of

doripenem. It is crucial to use the recommended vehicles and ensure their pH is within a

suitable range.

Solution Stability Over Time: Doripenem's stability in solution is time-dependent. It is

recommended to use freshly prepared solutions. In 0.9% sodium chloride injection,

doripenem at 5 mg/mL is stable for up to 12 hours at room temperature. Its stability

decreases in 5% dextrose injection to 4 hours at room temperature.

Troubleshooting Steps:

Verify Concentration: Ensure the intended concentration does not exceed the known

solubility limits in
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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